![molecular formula Na4O7V2 B1144019 Sodium pyrovanadate CAS No. 13517-26-5](/img/structure/B1144019.png)
Sodium pyrovanadate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium pyrovanadate is an inorganic compound with the chemical formula Na4V2O7 . It is a white crystalline or powdery substance . It is used as a chemical raw material and can be found in metal and ceramic science .
Synthesis Analysis
This compound can be synthesized by solid-state reaction using sodium carbonate (Na2CO3) and vanadium pentoxide (V2O5) as raw materials . The reaction proceeds extensively with increasing temperature and reducing partial pressure of carbon dioxide .Molecular Structure Analysis
The molecular structure of this compound consists of Sodium (Na), Vanadium (V), and Oxygen (O) atoms. The linear formula is Na4V2O7 . The structure contains layers of corner-sharing VO4 and ZnO4 tetrahedra, the former in pairs forming pyrovanadate V2O7 units .Chemical Reactions Analysis
The reaction of this compound with oxides and peroxides of sodium, potassium, calcium, barium, and manganese has been studied . The oxidative roasting of vanadium-bearing converter slag is conducted at temperatures between 750 and 850 °C .Physical And Chemical Properties Analysis
This compound has a molecular weight of 305.84 . It is soluble in water and acid, but insoluble in alcohol and ether . It is a relatively stable compound with a long shelf life at room temperature .Scientific Research Applications
Thermodynamic Properties : Sodium pyrovanadate (Na4V2O7) was synthesized and characterized to understand its thermodynamic properties at high temperatures. The study found phase transformations and calculated the enthalpy and heat capacity, which are crucial for understanding its behavior in high-temperature environments (Pei et al., 2020).
Chemical Reactions with Lead Ions : Research on the reaction of this compound with lead nitrate in aqueous solution revealed insights into the hydrolysis of lead cations and vanadate ions (Berzrukov, 1990).
Powder Synthesis via Solid-State Reaction : this compound powder was synthesized using a solid-state reaction. The study involved thermodynamic software and kinetic analysis to characterize the preparation process, which is significant for industrial applications (Pei et al., 2020).
Biomedical Research : this compound's effects on enzymatic activity in diabetic rats were studied. It normalized hyperglycemia and altered enzyme profiles in liver and kidney tissues, showing potential for diabetes treatment (Saxena et al., 1992).
Growth Effects in Rats : Research on vanadium compounds, including this compound, found that they significantly enhance growth in rats on a purified diet. This study highlights the biological importance of vanadium compounds in nutrition (Schwarz & Milne, 1971).
Energy Storage Applications : this compound has been studied for its potential in energy storage, particularly in the development of aqueous zinc-ion batteries. It showed promising electrochemical performance, suggesting its applicability in advanced battery technologies (Xia et al., 2018).
Safety and Hazards
Sodium pyrovanadate should be handled with care. It should avoid contact with strong oxidants and reducing agents to avoid dangerous reactions . Protective gloves and glasses should be worn to avoid contact with skin and eyes . If ingested or inhaled, medical attention should be sought immediately .
Future Directions
Sodium pyrovanadate is a critical intermediate compound of the sodium roasting converter slag . Its properties need to be extensively studied to better understand the sodium roasting process . Future research could focus on improving the technology for vanadium extraction, without shutdown of production or radical modification of the equipment .
properties
IUPAC Name |
tetrasodium;(dioxido(oxo)vanadio)oxy-dioxido-oxovanadium |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4Na.7O.2V/q4*+1;;;;4*-1;; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZQXWIFSIGOOPZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][V](=O)([O-])O[V](=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na4V2O7, Na4O7V2 |
Source
|
Record name | sodium pyrovanadate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.84 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.